3,5-Dimethyl-4-ethoxycarbonylfuran-2-carboxamide

• CAS RN: 920286-77-7
• Molecular Formula: C10H13NO4
• Molecular Weight: 211.21 g/mol
• IUPAC Name: ethyl 5-carbamoyl-2,4-dimethylfuran-3-carboxylate
• InChI: InChI=1S/C10H13NO4/c1-4-14-10(13)7-5(2)8(9(11)12)15-6(7)3/h4H2,1-3H3,(H2,11,12)
• InChI Key: QQCBUSPODWNSAB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC(=C1C)C(=O)N)C

Description

3,5-Dimethyl-4-ethoxycarbonylfuran-2-carboxamide is a useful research compound. Its molecular formula is C10H13NO4 and its molecular weight is 211.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (248 mg, 1.30 mmol) and 1-hydroxybenzotriazole monohydrate (199 mg, 1.30 mmol) were added to a pyridine (4 ml) solution of the 3,5-dimethyl-4-ethoxycarbonylfuran-2-carboxylic acid (250 mg, 1.18 mmol) obtained in Example 2 (1). After a 28% aqueous ammonia solution (0.19 ml, 11.8 mmol) was added, heated to 80° C. and stirred for 4 hours. The mixture was cooled to room temperature with stirring, and after addition of water to reaction mixture, precipitate was collected by filtration, thereby giving 3,5-dimethyl-4-ethoxycarbonylfuran-2-carboxamide (176 mg, 71%) as a white solid.